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Compound of Interest

Compound Name: Triisostearyl citrate

CAS No.: 113431-54-2

Cat. No.: B053467

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the synthesis and characterization

of triisostearyl citrate, a complex triester of significant interest in the cosmetic and

pharmaceutical industries. Triisostearyl citrate, derived from citric acid and isostearyl alcohol,

is valued for its emollient and skin-conditioning properties.[1][2] This document details a

representative synthesis protocol based on Fischer esterification, outlines purification

methodologies, and presents a summary of its key physicochemical and spectroscopic

characteristics. The information herein is intended to serve as a foundational resource for

researchers and professionals engaged in the development and analysis of formulations

containing this versatile ingredient.

Introduction
Triisostearyl citrate (CAS No. 113431-54-2) is the triester of citric acid and isostearyl alcohol.

[1] Its molecular formula is C60H116O7, with a molecular weight of approximately 949.6 g/mol .

[3][4] In cosmetic and pharmaceutical formulations, it functions primarily as an emollient, skin-
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conditioning agent, and texture enhancer.[5] Its high molecular weight and branched isostearyl

chains contribute to a unique sensory profile, providing lubricity and a substantive feel without

excessive oiliness. The synthesis of triisostearyl citrate is typically achieved through the

direct esterification of citric acid with isostearyl alcohol, a reaction that requires careful control

of conditions to achieve a high yield and purity of the desired triester.

Synthesis of Triisostearyl Citrate
The synthesis of triisostearyl citrate is accomplished via a Fischer esterification reaction. This

acid-catalyzed reaction involves the esterification of the three carboxylic acid groups of citric

acid with three equivalents of isostearyl alcohol.

Reaction Scheme:
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Figure 1: Synthesis of Triisostearyl Citrate via Fischer Esterification.
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Experimental Protocol
While a specific, detailed experimental protocol for the synthesis of triisostearyl citrate is not

readily available in the public domain, a general procedure can be outlined based on

established principles of Fischer esterification for similar long-chain esters.

Materials:

Citric Acid (anhydrous)

Isostearyl Alcohol

p-Toluenesulfonic acid (p-TsOH) or other suitable acid catalyst (e.g., sulfuric acid,

benzenesulfonic acid)

Toluene or other suitable solvent for azeotropic water removal

Sodium bicarbonate solution (5% w/v)

Brine (saturated sodium chloride solution)

Anhydrous magnesium sulfate or sodium sulfate

Activated charcoal

Equipment:

Round-bottom flask equipped with a magnetic stirrer, heating mantle, and a Dean-Stark

apparatus or similar setup for azeotropic water removal

Condenser

Thermometer or temperature probe

Separatory funnel

Rotary evaporator

Filtration apparatus
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Procedure:

Reaction Setup: To a round-bottom flask, add citric acid (1.0 equivalent), isostearyl alcohol

(3.3 equivalents, a slight excess to drive the reaction to completion), a catalytic amount of p-

toluenesulfonic acid (e.g., 0.02 equivalents), and toluene.

Esterification: Heat the reaction mixture to reflux (typically between 120-160°C) with vigorous

stirring. Water produced during the esterification will be removed azeotropically with toluene

and collected in the Dean-Stark trap.

Reaction Monitoring: Monitor the progress of the reaction by measuring the amount of water

collected. The reaction is considered complete when the theoretical amount of water (3.0

equivalents) has been collected.

Neutralization: Cool the reaction mixture to room temperature. Dilute with additional toluene

and transfer to a separatory funnel. Wash the organic layer with a 5% sodium bicarbonate

solution to neutralize the acid catalyst, followed by a wash with brine.

Drying and Decolorization: Dry the organic layer over anhydrous magnesium sulfate or

sodium sulfate. Add a small amount of activated charcoal to decolorize the solution and stir

for a short period.

Purification: Filter the mixture to remove the drying agent and activated charcoal. Remove

the toluene under reduced pressure using a rotary evaporator to yield the crude triisostearyl
citrate. Further purification can be achieved by vacuum distillation if necessary.

Characterization
The synthesized triisostearyl citrate should be characterized to confirm its identity and purity.

The following are key analytical techniques and expected results.

Physicochemical Properties
A summary of the known physicochemical properties of triisostearyl citrate is presented in

Table 1.

Table 1: Physicochemical Properties of Triisostearyl Citrate
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Property Value Reference(s)

CAS Number 113431-54-2 [3][4]

Molecular Formula C60H116O7 [3][4]

Molecular Weight 949.56 g/mol [4]

Appearance
Viscous, slightly yellow liquid

(typical)

Boiling Point
833.7 ± 32.0 °C at 760 mmHg

(Predicted)

Density 0.9 ± 0.1 g/cm³ (Predicted)

Solubility
Insoluble in water; soluble in

most oils and esters

Spectroscopic Analysis
While experimental spectra for triisostearyl citrate are not widely published, the expected

spectral features can be predicted based on its chemical structure.

3.2.1. Fourier-Transform Infrared (FT-IR) Spectroscopy

The FT-IR spectrum of triisostearyl citrate is expected to show characteristic absorption

bands for the functional groups present.

Table 2: Predicted FT-IR Spectral Data for Triisostearyl Citrate

Wavenumber (cm⁻¹) Functional Group Description of Vibration

~3500 (broad) O-H Stretching (hydroxyl group)

2955-2850 C-H Stretching (aliphatic CH₂, CH₃)

~1740 C=O Stretching (ester carbonyl)

~1465 and ~1375 C-H Bending (aliphatic CH₂, CH₃)

1250-1000 C-O Stretching (ester C-O)
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3.2.2. Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy are powerful tools for the structural elucidation of triisostearyl
citrate. The predicted chemical shifts are based on the structure.

Table 3: Predicted ¹H NMR Spectral Data for Triisostearyl Citrate

Chemical Shift (δ, ppm) Multiplicity Assignment

~4.1 Triplet

-CH₂-O-C=O (methylene group

of isostearyl chain adjacent to

ester oxygen)

~2.8 Singlet -CH₂- of citric acid moiety

~1.6 Multiplet
-CH- of isostearyl chain

(methine at branch point)

~1.2-1.4 Broad Multiplet -(CH₂)n- of isostearyl chain

~0.8-0.9 Multiplet -CH₃ of isostearyl chain

Table 4: Predicted ¹³C NMR Spectral Data for Triisostearyl Citrate

Chemical Shift (δ, ppm) Assignment

~170-175 C=O (ester carbonyl)

~73 C-OH (quaternary carbon of citric acid moiety)

~65
-CH₂-O-C=O (methylene group of isostearyl

chain adjacent to ester oxygen)

~43 -CH₂- of citric acid moiety

~20-40 Aliphatic carbons of isostearyl chain

~14 -CH₃ of isostearyl chain

3.2.3. Mass Spectrometry (MS)
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Mass spectrometry can be used to confirm the molecular weight of triisostearyl citrate. The

predicted m/z values for common adducts are listed below.

Table 5: Predicted Mass Spectrometry Data for Triisostearyl Citrate

Adduct Predicted m/z

[M+H]⁺ 949.87941

[M+Na]⁺ 971.86135

[M+NH₄]⁺ 966.90595

Data predicted by computational models.[6]

Experimental Workflow and Logical Relationships
The overall process from synthesis to characterization follows a logical workflow.
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Figure 2: Experimental Workflow for Triisostearyl Citrate Synthesis and Characterization.
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Applications in Drug Development
Triisostearyl citrate's properties make it a valuable excipient in topical and transdermal drug

delivery systems. Its emollient nature can improve the feel and spreadability of creams and

ointments, enhancing patient compliance. Its ability to solubilize some active pharmaceutical

ingredients (APIs) can be beneficial for formulation development. Furthermore, as an occlusive

agent, it can enhance the penetration of certain APIs into the skin.

Conclusion
This technical guide has provided a detailed overview of the synthesis and characterization of

triisostearyl citrate. While a specific, publicly available, detailed experimental protocol is

elusive, a robust general procedure based on Fischer esterification has been presented. The

tabulated physicochemical and predicted spectroscopic data serve as a valuable reference for

quality control and analytical development. The provided diagrams illustrate the key chemical

transformation and the logical flow of the experimental process. This compilation of information

aims to support researchers and professionals in the effective utilization and analysis of

triisostearyl citrate in their respective fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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